(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate

• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[(4-ethoxyphenyl)-hydroxymethylidene]-5-(4-propan-2-yloxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5/c1-6-32-20-11-9-19(10-12-20)24(29)22-23(18-7-13-21(14-8-18)33-17(2)3)28(16-15-27(4)5)26(31)25(22)30/h7-14,17,23,29H,6,15-16H2,1-5H3/b24-22+
• InChI Key: ZNBQGVONRCCRPN-ZNTNEXAZSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)OC(C)C)/[O-]
• SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)OC(C)C)O
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)OC(C)C)[O-]

Description

(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate, also known as MitoQ, is a synthetic antioxidant compound that has gained attention in recent years due to its potential therapeutic applications. MitoQ is a mitochondria-targeted antioxidant that has been shown to have beneficial effects in a variety of disease models.

Mechanism of Action

(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate works by targeting the mitochondria, which are the powerhouses of the cell. (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate is able to accumulate in the mitochondria due to its positive charge, which allows it to cross the mitochondrial membrane. Once inside the mitochondria, (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate acts as an antioxidant, scavenging free radicals and reducing oxidative stress. (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate also has the ability to improve mitochondrial function by increasing ATP production and reducing mitochondrial membrane potential.
Biochemical and Physiological Effects:
(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been shown to have a number of biochemical and physiological effects. In animal models, (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been shown to reduce oxidative stress, improve mitochondrial function, and reduce inflammation. (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has also been shown to have a protective effect on the heart, reducing the risk of heart disease. In addition, (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate in lab experiments is its ability to target the mitochondria specifically. This allows researchers to study the effects of mitochondrial dysfunction in a more targeted manner. However, one limitation of using (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate is its cost, which may limit its use in some experiments.

Future Directions

There are a number of future directions for research on (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate. One area of interest is the use of (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is the use of (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate in the treatment of cardiovascular disease. In addition, there is interest in the use of (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate as an anti-aging agent, as it has been shown to improve mitochondrial function and reduce oxidative stress, which are key factors in the aging process.
Conclusion:
(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate is a promising therapeutic agent that has been shown to have beneficial effects in a variety of disease models. Its ability to target the mitochondria specifically makes it a valuable tool for studying mitochondrial dysfunction. Further research is needed to fully understand the potential of (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate in the treatment of various diseases, but its antioxidant, anti-inflammatory, and anti-apoptotic effects make it a promising candidate for future therapeutic applications.

Synthesis Methods

(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate is synthesized by reacting ubiquinone-10 with triphenylphosphonium bromide in the presence of a base. The resulting product is then reacted with 4-ethoxyphenylboronic acid in the presence of a palladium catalyst to yield (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate. The synthesis of (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been extensively studied in various disease models, including Parkinson's disease, Alzheimer's disease, cardiovascular disease, and cancer. (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic effects, which make it a promising therapeutic agent for these diseases. In addition, (E)-{1-[2-(dimethylammonio)ethyl]-4,5-dioxo-2-[4-(propan-2-yloxy)phenyl]pyrrolidin-3-ylidene}(4-ethoxyphenyl)methanolate has been shown to improve mitochondrial function and reduce oxidative stress, which are key factors in the development of many diseases.